Cas no 2734777-89-8 (2-Methyl-5-(pyridin-3-yl)benzaldehyde)

• Product Name: 2-Methyl-5-(pyridin-3-yl)benzaldehyde
• CAS No: 2734777-89-8
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 6795266
• PubChem ID: 164890817
• Update Time: 2025-06-11

2-Methyl-5-(pyridin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(pyridin-3-yl)benzaldehyde
• MFCD34564025
• E98157
• 1552055-82-9
• 2734777-89-8
• 2-Methyl-5-(pyridin-3-yl)benzaldehyde

• Inchi： 1S/C13H11NO/c1-10-4-5-11(7-13(10)9-15)12-3-2-6-14-8-12/h2-9H,1H3
• InChI Key： VJVQNLVBAONPGY-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C=CC=1C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Additional information on 2-Methyl-5-(pyridin-3-yl)benzaldehyde

Exploring the Properties and Applications of 2-Methyl-5-(pyridin-3-yl)benzaldehyde (CAS No. 2734777-89-8)

2-Methyl-5-(pyridin-3-yl)benzaldehyde (CAS No. 2734777-89-8) is a versatile organic compound that has garnered significant attention in pharmaceutical and materials science research. This aromatic aldehyde, characterized by its pyridine and benzaldehyde moieties, serves as a critical intermediate in the synthesis of complex molecules. Its unique structure, combining a methyl-substituted benzene ring with a pyridinyl group, enables diverse reactivity, making it valuable for drug discovery and functional material design.

In recent years, the demand for heterocyclic compounds like 2-Methyl-5-(pyridin-3-yl)benzaldehyde has surged due to their role in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy. The compound’s CAS number 2734777-89-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

The synthesis of 2-Methyl-5-(pyridin-3-yl)benzaldehyde often involves cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, to attach the pyridinyl group to the benzaldehyde scaffold. These methods align with the growing trend toward sustainable chemistry, as researchers seek catalyst-efficient and low-waste protocols. Its aldehyde functional group further allows for derivatization into Schiff bases or hydrazones, expanding its utility in coordination chemistry and sensor development.

Beyond pharmaceuticals, CAS 2734777-89-8 is explored in organic electronics, where its conjugated system contributes to charge transport properties. This aligns with the global push for flexible electronics and OLED materials. Industry professionals often query its spectral data (e.g., NMR, HPLC) and solubility profiles, underscoring its importance in QC/QA workflows.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its handling follows green chemistry principles to minimize ecological impact. The compound’s stability under ambient conditions and compatibility with biodegradable solvents make it a candidate for eco-friendly synthesis routes—a key focus in 2024 chemical research trends.

In summary, 2-Methyl-5-(pyridin-3-yl)benzaldehyde (CAS No. 2734777-89-8) bridges multiple disciplines, from drug design to advanced materials. Its adaptability to modern AI-driven molecular modeling tools further enhances its appeal, addressing frequent searches for structure-activity relationships and fragment-based drug discovery. As innovation accelerates, this compound remains a cornerstone in cutting-edge research.